Cas no 2171911-15-0 (5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole
• CAS No: 2171911-15-0
• MF: C₁₁H₈BrF₃N₂
• MW: 305.093832015991
• CID: 6290386
• PubChem ID: 165590246
• Update Time: 2025-10-19

5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole
• EN300-1591407
• 2171911-15-0
• 5-(bromomethyl)-1-[2-(trifluoromethyl)phenyl]-1H-pyrazole

• Inchi： 1S/C11H8BrF3N2/c12-7-8-5-6-16-17(8)10-4-2-1-3-9(10)11(13,14)15/h1-6H,7H2
• InChI Key： RVITUHUPDKAKDU-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 303.98230g/mol
• Monoisotopic Mass: 303.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole

Introduction to 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole (CAS No. 2171911-15-0)

5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole (CAS No. 2171911-15-0) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, combining a bromomethyl substituent with a trifluoromethyl group on a phenyl ring and a pyrazole core, make it an attractive building block for the development of novel bioactive molecules.

The compound belongs to the pyrazole class of heterocycles, which are known for their broad spectrum of biological activities. Pyrazoles have been extensively studied due to their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The presence of the bromomethyl group in 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing complex molecular architectures.

The trifluoromethyl group attached to the phenyl ring is another key feature that contributes to the compound's potential biological activity. Trifluoromethylation is a common strategy in drug discovery to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, there has been a surge in research focused on trifluoromethyl-containing compounds, driven by their demonstrated efficacy in various disease models. The combination of these two substituents in 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole suggests that it may exhibit enhanced pharmacological properties compared to its unsubstituted counterparts.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, researchers have reported the synthesis and evaluation of pyrazole-based compounds as inhibitors of enzymes involved in cancer progression. The bromomethyl group provides a convenient handle for introducing additional functional groups, enabling the creation of libraries of derivatives for high-throughput screening. Similarly, the trifluoromethyl group has been shown to modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In addition to its pharmaceutical applications, 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole has potential uses in agrochemical research. Pyrazole derivatives are well-known for their herbicidal and pesticidal properties. The structural motifs present in this compound may contribute to its efficacy against plant pathogens or pests by interfering with essential biological pathways. The reactivity of the bromomethyl group allows for further derivatization, enabling fine-tuning of its bioactivity for specific applications.

The synthesis of 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole involves multi-step organic transformations that highlight its synthetic utility. The starting materials typically include commercially available precursors such as 2-trifluoromethylbenzaldehyde and malononitrile, which undergo condensation reactions to form the pyrazole core. Subsequent bromination and functionalization steps introduce the bromomethyl group at the desired position. These synthetic routes are well-documented and can be adapted for large-scale production if needed.

The compound's physicochemical properties have also been studied to understand its behavior in different environments. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (bromomethyl) groups influences its solubility, melting point, and stability. These properties are critical factors when considering its application in drug formulations or agrochemical products. For example, solubility can affect bioavailability, while stability determines shelf life and storage conditions.

Advances in computational chemistry have further enhanced the understanding of 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole's interactions with biological targets. Molecular modeling studies have been used to predict binding affinities and identify potential binding sites on proteins or enzymes relevant to drug discovery. These predictions can guide experimental efforts by prioritizing compounds for further investigation based on their predicted efficacy.

The growing interest in fluorinated compounds has also led to innovations in synthetic methodologies tailored for introducing fluorine atoms into organic molecules. Techniques such as electrochemical fluorination and transition-metal-catalyzed trifluoromethylation have expanded the toolkit available to synthetic chemists working with compounds like 5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole. These methods allow for more efficient and selective introduction of trifluoromethylation at specific positions within the molecule.

In conclusion,5-(bromomethyl)-1-2-(trifluoromethyl)phenyl-1H-pyrazole (CAS No. 2171911-15-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules, while its reactivity allows for further functionalization through various chemical transformations. Recent advances in synthetic chemistry and computational biology continue to expand our understanding of its applications and promise new opportunities for development.